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Compound of Interest

Compound Name: 17-Hydroxyisolathyrol

Cat. No.: B12432442

Audience: Researchers, scientists, and drug development professionals.

Introduction 17-Hydroxyisolathyrol is a macrocyclic lathyrol derivative, a class of diterpenoid
natural products isolated from plants such as Euphorbia lathyris.[1] Diterpenoids are known for
their structural diversity and wide range of biological activities, making them promising
candidates for drug discovery. This document provides a comprehensive, tiered protocol for the
initial bioactivity screening of 17-Hydroxyisolathyrol. The proposed workflow systematically
evaluates its cytotoxic, anti-inflammatory, and antiviral properties to identify and characterize its
therapeutic potential.

The screening cascade begins with an essential cytotoxicity assessment to determine the
compound's therapeutic window. Subsequent assays, conducted at non-toxic concentrations,
probe its anti-inflammatory and antiviral effects. This structured approach ensures an efficient
evaluation, generating robust and reproducible data to guide further investigation into the
compound's mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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